Cas no 2137626-29-8 (4-(Aminomethyl)-2-(thiophen-2-yl)aniline)

• Product Name: 4-(Aminomethyl)-2-(thiophen-2-yl)aniline
• CAS No: 2137626-29-8
• MF: C₁₁H₁₂N₂S
• MW: 204.291380882263
• CID: 5277826
• PubChem ID: 165447605
• Update Time: 2025-07-15

4-(Aminomethyl)-2-(thiophen-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-2-(thiophen-2-yl)aniline
• EN300-695676
• 2137626-29-8
• 4-(Aminomethyl)-2-(thiophen-2-yl)aniline

• Inchi： 1S/C11H12N2S/c12-7-8-3-4-10(13)9(6-8)11-2-1-5-14-11/h1-6H,7,12-13H2
• InChI Key： WIBGYAYJOWIEON-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=C(C=CC(CN)=C1)N

Computed Properties

• Exact Mass: 204.07211956g/mol
• Monoisotopic Mass: 204.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 80.3Ų

Additional information on 4-(Aminomethyl)-2-(thiophen-2-yl)aniline

Introduction to 4-(Aminomethyl)-2-(thiophen-2-yl)aniline (CAS No. 2137626-29-8)

4-(Aminomethyl)-2-(thiophen-2-yl)aniline, identified by the Chemical Abstracts Service Number (CAS No.) 2137626-29-8, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a thiophene ring linked to an aniline backbone with an aminomethyl substituent, exhibits unique structural and chemical properties that make it a valuable candidate for various applications.

The molecular structure of 4-(Aminomethyl)-2-(thiophen-2-yl)aniline consists of a benzene-like aromatic system fused with a five-membered sulfur-containing heterocycle, the thiophene ring. This configuration imparts distinct electronic and steric characteristics, making it a versatile building block in medicinal chemistry. The presence of the aminomethyl group at the para position relative to the thiophene ring enhances its reactivity, enabling participation in diverse chemical transformations such as condensation, coupling, and functionalization.

In recent years, there has been growing interest in thiophene-based compounds due to their broad spectrum of biological activities. 4-(Aminomethyl)-2-(thiophen-2-yl)aniline has been explored for its potential in developing novel therapeutic agents. Its structural motif is reminiscent of several bioactive molecules that have shown promise in preclinical studies. The combination of the aromatic thiophene ring and the electron-donating amine group creates a favorable pharmacophore for interactions with biological targets.

One of the most compelling aspects of 4-(Aminomethyl)-2-(thiophen-2-yl)aniline is its utility as a precursor in synthesizing more complex molecules. The aminomethyl functionality serves as an excellent handle for further derivatization, allowing chemists to introduce additional substituents or linkages that can modulate biological activity. This flexibility has made it a popular choice for researchers working on drug discovery programs targeting neurological disorders, infectious diseases, and cancer.

Recent advancements in computational chemistry have further highlighted the significance of 4-(Aminomethyl)-2-(thiophen-2-yl)aniline. Molecular modeling studies have demonstrated that this compound can interact with specific protein targets through both hydrophobic and hydrogen bonding interactions. These insights have guided the design of analogs with enhanced binding affinity and selectivity. The ability to predict and optimize molecular interactions using computational tools has accelerated the development pipeline for new therapeutics.

The synthesis of 4-(Aminomethyl)-2-(thiophen-2-yl)aniline typically involves multi-step organic reactions, starting from commercially available precursors such as 2-aminothiophene and formaldehyde derivatives. The introduction of the aminomethyl group can be achieved through nucleophilic substitution or reductive amination reactions, depending on the synthetic strategy employed. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making it more feasible to produce this compound in larger quantities for research and industrial applications.

In addition to its pharmaceutical applications, 4-(Aminomethyl)-2-(thiophen-2-yl)aniline has shown promise in materials science. Its conjugated system and aromaticity make it a suitable candidate for organic electronics, including light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The ability to tune its electronic properties by modifying the substituents on the thiophene ring opens up possibilities for developing novel materials with tailored optoelectronic characteristics.

Recent research has also explored the potential of 4-(Aminomethyl)-2-(thiophen-2-yl)aniline in medicinal chemistry beyond traditional drug development. Its structural features have been leveraged to create probes for biochemical assays and imaging agents. The compound’s ability to cross cell membranes makes it an attractive candidate for intracellular studies, providing insights into disease mechanisms at the molecular level.

The future prospects for 4-(Aminomethyl)-2-(thiophen-2-yl)aniline are promising, with ongoing research focusing on expanding its applications. Efforts are underway to develop more efficient synthetic routes and to explore its potential in emerging fields such as nanotechnology and green chemistry. The integration of sustainable practices into its synthesis could further enhance its appeal as a versatile chemical entity.

In conclusion, 4-(Aminomethyl)-2-(thiophen-2-yl)aniline (CAS No. 2137626-29-8) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop new therapeutics and advanced materials. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.